Cas no 878716-64-4 (N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide)

• Product Name: N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide
• CAS No: 878716-64-4
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 5437466
• Update Time: 2025-06-03

N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-5-[(2-methylphenoxy)methyl]furan-2-carboxamide
• 2-Furancarboxamide, N-[4-(acetylamino)phenyl]-5-[(2-methylphenoxy)methyl]-
• N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide

• Inchi： 1S/C21H20N2O4/c1-14-5-3-4-6-19(14)26-13-18-11-12-20(27-18)21(25)23-17-9-7-16(8-10-17)22-15(2)24/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key： MBUZQBCVMNACPD-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=CC=C2C)=CC=C1C(NC1=CC=C(NC(C)=O)C=C1)=O

Additional information on N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide

Recent Advances in the Study of N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide (CAS: 878716-64-4)

N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide (CAS: 878716-64-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

The compound, often referred to by its chemical name or CAS number, has been investigated primarily for its role as a modulator of specific biological pathways. Recent publications highlight its interaction with key protein targets involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule exhibits potent inhibitory activity against a subset of kinases implicated in tumor growth, suggesting its potential as an anti-cancer agent.

In addition to its kinase inhibitory properties, N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide has shown promise in modulating immune responses. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound can selectively suppress pro-inflammatory cytokines, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis. The study utilized advanced techniques like X-ray crystallography and molecular docking to characterize the compound's binding mode with its target proteins.

Another area of active research involves the optimization of the compound's pharmacokinetic profile. Recent efforts have focused on improving its bioavailability and metabolic stability through structural modifications. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several analogs, with one derivative showing enhanced oral absorption and prolonged half-life in animal models. These findings are critical for advancing the compound toward clinical development.

Despite these promising results, challenges remain in translating the preclinical findings into clinical applications. Issues such as off-target effects and formulation stability need to be addressed. Ongoing research is exploring combination therapies and novel delivery systems to mitigate these limitations. For example, a recent collaboration between academic and industry researchers investigated the use of nanoparticle-based delivery to enhance the compound's tissue specificity and reduce systemic toxicity.

In conclusion, N-(4-acetamidophenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide (CAS: 878716-64-4) represents a versatile scaffold with significant therapeutic potential. Current research underscores its applicability in oncology and immunology, while ongoing optimization efforts aim to overcome existing challenges. As the field progresses, this compound is likely to remain a focal point for drug discovery and development in the coming years.